Cas no 397276-64-1 ((2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 397276-64-1
• MF: C₂₀H₂₀N₂OS₂
• MW: 368.515602111816
• CID: 6348561
• PubChem ID: 5999853
• Update Time: 2025-06-15

(2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• 397276-64-1
• F0789-0002
• (E)-N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• (2E)-N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• AKOS003799569

• Inchi： 1S/C20H20N2OS2/c1-20(2,3)15-8-6-14(7-9-15)17-13-25-19(21-17)22-18(23)11-10-16-5-4-12-24-16/h4-13H,1-3H3,(H,21,22,23)/b11-10+
• InChI Key： OMECUXFFZUZXJL-ZHACJKMWSA-N
• SMILES： S1C(NC(/C=C/C2=CC=CS2)=O)=NC(=C1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 368.10170561g/mol
• Monoisotopic Mass: 368.10170561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 98.5Ų

Additional information on (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide

Introduction to (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 397276-64-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide, presents a unique combination of heterocyclic scaffolds that make it a promising candidate for further investigation. This introduction aims to delve into the properties, potential applications, and recent advancements associated with this compound.

The core structure of (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide consists of several key functional groups that contribute to its biological activity. The presence of a thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their diverse pharmacological properties. Thiazole-based compounds have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory effects. The incorporation of a thiophene ring further enhances the molecular complexity and potential biological interactions. The prop-2-enamide moiety adds another layer of functionality, which can influence both the solubility and reactivity of the compound.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of thiazole and thiophene in (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide aligns with this trend. Studies have shown that such hybrid structures can exhibit enhanced binding affinity to biological targets compared to simpler molecules. This property is particularly valuable in drug discovery, where the ability to interact strongly with specific proteins or enzymes is crucial for achieving desired therapeutic effects.

The tert-butyl group attached to the phenyl ring in the compound's structure also plays a significant role in its overall properties. Tert-butyl groups are known to influence both the electronic and steric environments of a molecule. In this context, they can modulate the compound's solubility in various solvents and its interaction with biological targets. This feature makes (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide a versatile scaffold for designing molecules with tailored properties.

Recent research has begun to explore the potential applications of this compound in various therapeutic areas. One particularly promising area is cancer research. The unique structural features of (2E)-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-(thiophen-2-y)lprop...